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Compound of Interest

Compound Name: Trimethobenzamide D6

Cat. No.: B1150036

In-Depth Technical Guide: Trimethobenzamide
D6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethobenzamide D6, a
deuterated analog of the antiemetic drug Trimethobenzamide. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, analytical methodologies, and mechanism of action.

Core Compound Detalils

Trimethobenzamide D6 is a stable isotope-labeled version of Trimethobenzamide, primarily
utilized as an internal standard in quantitative bioanalytical assays, such as those employing
liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry
(GC-MS). The incorporation of six deuterium atoms provides a distinct mass difference from
the parent compound, enabling precise and accurate quantification in complex biological
matrices.

Physicochemical Properties
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Property Value Reference
Chemical Formula C21H22D6N205 [1]
Molecular Weight 394.49 g/mol [1]

Parent Compound Trimethobenzamide

Parent Compound Formula C21H28N20s5 [21[3114]
Parent Compound Molecular

Weight 388.46 g/mol [21[3114]
CAS Number 2070014-97-8 [1]

Mechanism of Action: D2 Receptor Antagonism in
the Chemoreceptor Trigger Zone

Trimethobenzamide exerts its antiemetic effects by acting as a dopamine D2 receptor
antagonist.[2] Its primary site of action is the chemoreceptor trigger zone (CTZ) in the medulla
oblongata of the brainstem. The CTZ is a crucial area for the detection of emetic substances in
the blood and subsequent signaling to the vomiting center.

By blocking D2 receptors in the CTZ, Trimethobenzamide inhibits the stimulatory effects of
dopamine, a neurotransmitter known to induce nausea and vomiting. This antagonism
effectively reduces the transmission of emetic signals to the vomiting center, thereby
suppressing the vomiting reflex.
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Chemoreceptor Trigger Zone (CTZ)
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Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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